C.I.Acid Orang 123

Specification

• CAS No.: 12234-96-7
• Molecular Formula: S
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

C.I. Acid Orang 123 (CAS 12234-96-7) belongs to the azo dye family, characterized by the presence of one or more azo groups (-N=N-) that are responsible for its vibrant orange coloration. As an acid dye, it contains sulfonic acid groups that enhance its water solubility and affinity for various substrates.

Chemical Properties

Parameter	Value
CAS Number	12234-96-7
Chemical Class	Azo Dye
Functional Groups	Azo (-N=N-), Sulfonic Acid (-SO₃H)
Solubility	Water-soluble
Physical Appearance	Bright orange powder

The molecular structure of C.I. Acid Orang 123 follows the typical pattern of acid orange dyes with aromatic rings connected by azo linkages. The sulfonic acid groups in its structure provide the necessary water solubility for aqueous dyeing processes and enable ionic bonding with substrate materials, particularly those containing amino groups.

Applications and Industrial Uses

Textile Industry Applications

C.I. Acid Orang 123 has substantial applications in textile dyeing, particularly for protein-based fibers such as:

• Wool

• Silk

• Nylon

• Other polyamide fibers

The dye's affinity for these substrates stems from the ionic interactions between its sulfonic acid groups and the basic amino groups present in protein fibers. These interactions create strong bonds that contribute to good colorfastness properties.

Food Industry Applications

The compound has been utilized in food products as a colorant, though its regulatory approval varies significantly by jurisdiction. The brilliant orange hue makes it potentially valuable in food applications where vibrant coloration is desired.

Synthesis and Production Methods

The synthesis of C.I. Acid Orang 123, like other azo dyes, typically involves a two-stage process:

• Diazotization: Formation of diazonium salts through the reaction of aromatic amines with nitrous acid

• Azo Coupling: Reaction of the diazonium salt with phenolic compounds or other aromatic substrates

This manufacturing process creates the characteristic azo linkage responsible for the dye's color properties. The specific production parameters, including temperature, pH, and reaction time, are carefully controlled to optimize yield and purity.

Toxicological Profile

Metabolic Considerations

Azo dyes, including C.I. Acid Orang 123, can undergo metabolic transformation in biological systems. These metabolic pathways typically involve:

• Reductive cleavage of the azo bond by azoreductase enzymes

• Formation of aromatic amines as metabolites

• Potential further metabolism of these amines by various enzymatic systems

This metabolic pathway is significant because some aromatic amines may exhibit mutagenic or carcinogenic properties. The specific metabolites formed from C.I. Acid Orang 123 and their toxicological profiles require further investigation.

Comparative Analysis with Related Azo Dyes

Physical and Chemical Properties Comparison

Property	C.I. Acid Orang 123	Acid Orange 7
CAS Number	12234-96-7	633-96-5
Color	Bright Orange	Orange-red powder
Water Solubility	Water-soluble	116 g/L (30°C)
Molecular Weight	Not specified in available literature	350.3 g/mol
pH Range	Not specified in available literature	Amber (7.4) to orange (8.6); Orange (10.2) to red (11.8)
Melting Point	Not specified in available literature	164°C
λmax	Not specified in available literature	483nm

Structural Relationships

Acid orange dyes share several structural characteristics:

• The presence of azo groups (-N=N-) connecting aromatic rings

• Sulfonic acid groups providing water solubility and fiber reactivity

• Hydroxyl groups that often participate in hydrogen bonding with substrates

These structural similarities suggest comparable properties and applications among the acid orange dye family, though specific performance characteristics vary depending on the exact molecular structure.

Future Research Directions

Research Gaps

Several areas require further investigation regarding C.I. Acid Orang 123:

• Comprehensive toxicological profiling, including long-term exposure studies

• Precise metabolic pathway characterization

• Environmental fate and ecological impact assessment

• Structure-activity relationship studies comparing its properties with other acid orange dyes

• Development of more environmentally friendly synthesis methods

Analytical Methods

Advancements in analytical techniques have improved the detection and characterization of azo dyes in various matrices. High-performance liquid chromatography (HPLC) coupled with mass spectrometry provides powerful tools for analyzing C.I. Acid Orang 123 and its metabolites in complex samples.